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Compound of Interest

Compound Name: 7-Bromoquinoxalin-2-amine

Cat. No.: B1283493

CAS Number; 212327-11-2

This technical guide provides a comprehensive overview of 7-Bromoquinoxalin-2-amine, a
heterocyclic amine of interest to researchers in drug discovery and chemical synthesis. This
document collates available information on its chemical properties, potential synthesis, safety
and handling, and commercial availability.

Chemical and Physical Properties

While specific experimental data for 7-Bromoquinoxalin-2-amine is limited in publicly
available literature, key properties can be inferred from its structure and data for related
compounds.
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Property Value Source/Reference
CAS Number 212327-11-2 AABLOCKS
Molecular Formula CsHeBrNs AA BLOCKS
Molecular Weight 224.06 g/mol AA BLOCKS
- . ) Inferred from related
Appearance Not specified; likely a solid
compounds
. N Inferred from related
Solubility Not specified
compounds
) ) - Inferred from related
Melting Point Not specified
compounds
N ) -~ Inferred from related
Boiling Point Not specified
compounds
Synthesis

A specific, peer-reviewed synthesis protocol for 7-Bromoquinoxalin-2-amine is not readily
available in the surveyed literature. However, a well-documented, multi-gram synthesis of the
closely related compound, 7-nitroquinoxalin-2-amine, provides a strong template for a potential
synthetic route. This established procedure suggests that 7-Bromoquinoxalin-2-amine could
be synthesized from 4-bromo-1,2-diaminobenzene and glyoxylic acid.

The proposed synthetic pathway would likely involve the condensation of 4-bromo-1,2-
diaminobenzene with glyoxylic acid to form an intermediate, which is then further reacted to
yield the final product. The detailed experimental conditions would require optimization but
would likely follow the general principles outlined in the synthesis of similar quinoxaline
derivatives.

Logical Workflow for a Potential Synthesis:

Further Reaction Steps

(e.g., amination, oxidation/reduction)

Starting Materials:
4-bromo-1,2-diaminobenzene Condensation Reaction

Glyoxylic acid

Quinoxaline Intermediate Formation }—»

—>‘ 7-Bromoquinoxalin-2-amine
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Caption: A logical workflow for the potential synthesis of 7-Bromoquinoxalin-2-amine.

Experimental Protocols

Detailed experimental protocols for the use of 7-Bromoquinoxalin-2-amine in biological
assays or other research applications are not currently published. Researchers interested in
evaluating this compound would need to develop their own protocols based on the intended
application. For example, in a kinase inhibitor screening assay, the compound would typically
be dissolved in a suitable solvent (e.g., DMSO) and then serially diluted to the desired
concentrations for testing against a panel of kinases.

Biological Activity and Signaling Pathways

There is no specific information in the public domain regarding the biological activity of 7-
Bromoquinoxalin-2-amine or its involvement in any signaling pathways. Quinoxaline
derivatives, as a class of compounds, are known to exhibit a wide range of biological activities,
and some have been investigated as kinase inhibitors. Therefore, it is plausible that 7-
Bromoquinoxalin-2-amine could be a candidate for screening in various biological assays,
particularly those related to cell signaling and oncology.

lllustrative Signaling Pathway for Kinase Inhibition:
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Caption: A generalized signaling pathway illustrating the potential mechanism of action for a
kinase inhibitor.

Safety and Handling
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A specific Safety Data Sheet (SDS) for 7-Bromoquinoxalin-2-amine is not widely available.
However, safety information for the related compound, 6-Bromoquinoxalin-2-amine, indicates
that it is classified with GHS07 and GHSO08 pictograms, with hazard statements H315, H319,
and H335.

Based on this, 7-Bromoquinoxalin-2-amine should be handled with care in a well-ventilated
area, and appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn. Avoid inhalation of dust and contact with skin and eyes.

Suppliers

7-Bromoquinoxalin-2-amine is available from several chemical suppliers, primarily for
research and development purposes.

Supplier Product Number Purity Quantity

AA BLOCKS Not specified >97% Not specified
ABC Chem Not specified Not specified Not specified
Chem-Impex B . .

International Not specified Not specified Not specified
EDASA Scientific Not specified Not specified Not specified
Key Organics Not specified Not specified Not specified
MolPort Not specified Not specified Not specified
Vitas-M Laboratory Not specified Not specified Not specified

Note: Availability and product specifications are subject to change. Please consult the
respective supplier's website for the most current information.

This technical guide is intended to provide a starting point for researchers interested in 7-
Bromogquinoxalin-2-amine. Further experimental work is required to fully characterize its
properties and potential applications.

 To cite this document: BenchChem. [7-Bromoquinoxalin-2-amine: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1283493#7-bromoquinoxalin-2-amine-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1283493#7-bromoquinoxalin-2-amine-cas-number-and-supplier
https://www.benchchem.com/product/b1283493#7-bromoquinoxalin-2-amine-cas-number-and-supplier
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1283493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

